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Compound of Interest

Compound Name: Methyl 2,3-dibromopropionate

Cat. No.: B161898

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for the purification of Methyl 2,3-dibromopropionate by vacuum distillation.
This guide is intended for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 2,3-dibromopropionate is
provided below for easy reference during the distillation process.
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Property Value

CAS Number 1729-67-5

Molecular Formula CaHeBr20:2

Molecular Weight 245.90 g/mol

Boiling Point 83-86 °C at 10 mmHg[1][2]
Density 1.944 g/mL at 20 °C[1][2]

Refractive Index (n20/D)

1.514[1][2]

Vapor Pressure

1.3 hPa at 20 °C[1][2]

Appearance

Clear, colorless liquid[3]

Stability

Stable at normal temperatures and pressures.

Light sensitive.[3]

Experimental Protocol: Vacuum Distillation

This section provides a general methodology for the vacuum distillation of Methyl 2,3-

dibromopropionate.

Materials and Equipment:

e Crude Methyl 2,3-dibromopropionate

¢ Round-bottom flask

o Short-path distillation head with a condenser and collection flask(s)

e Thermometer and adapter
e Heating mantle with a stirrer
e Vacuum pump with a cold trap

¢ Manometer
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e Stir bar

e Glass wool or aluminum foil for insulation

e Vacuum grease

Procedure:

e Apparatus Setup:

o

Assemble a clean and dry short-path distillation apparatus.
Lightly grease all ground-glass joints to ensure a good seal.
Place a stir bar in the round-bottom flask.

Charge the flask with the crude Methyl 2,3-dibromopropionate (do not fill more than two-
thirds full).

Insert the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation head.

Connect the vacuum source to the distillation apparatus with a cold trap in between.

Wrap the distillation head and the neck of the flask with glass wool or aluminum foil to
minimize heat loss.

¢ Distillation Process:

Turn on the vacuum pump and allow the system to reach the desired pressure (e.g., 10
mmHg). Check for leaks if the desired vacuum is not achieved.

Once a stable vacuum is established, begin stirring and gradually heat the distillation flask
using the heating mantle.

Monitor the temperature closely. The distillation will begin when the vapor temperature
reaches the boiling point of Methyl 2,3-dibromopropionate at the system's pressure.
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o Collect the fraction that distills over at a constant temperature. The expected boiling point
is 83-86 °C at 10 mmHg.[1][2]

o Itis advisable to collect a small forerun fraction before collecting the main product.

e Shutdown:

[e]

Once the distillation is complete, remove the heating mantle and allow the system to cool
to room temperature under vacuum.

[e]

Slowly and carefully vent the system to atmospheric pressure.

o

Turn off the vacuum pump.

[¢]

Disassemble the apparatus and collect the purified product.

Troubleshooting Guide

This section addresses common issues that may be encountered during the vacuum distillation
of Methyl 2,3-dibromopropionate.

Diagram: Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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